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Compound of Interest

Compound Name: Tkip

Cat. No.: B15613815

Technical Support Center: TKIP Performance
Issues

This guide is designed for researchers, scientists, and drug development professionals to
identify and mitigate network slowdowns caused by the outdated Temporal Key Integrity
Protocol (TKIP) encryption standard. Maintaining a stable and high-performance network is
critical for data-intensive research and collaboration.

Frequently Asked Questions (FAQ)

Q1: What is TKIP?

Al: The Temporal Key Integrity Protocol (TKIP) is an older wireless security protocol developed
as a temporary replacement for the highly insecure WEP (Wired Equivalent Privacy) standard.
[1][2][3] It was designed to work with legacy hardware that supported WEP, offering a security
improvement without requiring immediate hardware replacement.[3][4] However, TKIP is now
considered obsolete and insecure.[2]

Q2: Why does TKIP slow down my network?

A2: Modern Wi-Fi standards (802.11n and newer) are designed to use more advanced and
efficient encryption methods like AES (Advanced Encryption Standard). When a network is
configured to use TKIP, the Wi-Fi standard mandates that the data rate be limited to a
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maximum of 54 Mbps (the speed of the older 802.11g standard). This is a built-in limitation to
ensure compatibility and prevent security exploits associated with TKIP on faster networks.[5]
[6] This forced slowdown can cause significant bottlenecks, especially in environments that rely
on high-speed data transfer.

Q3: How can | check if my network is using TKIP?

A3: Most modern operating systems will warn you about weak security settings. For a more
direct check:

e On macOS: Hold down the Option key and click the Wi-Fi icon in the menu bar. The details
of your current connection will be displayed, including the security type.[7]

e On Windows: This information is available in the Wi-Fi network's status properties, though it
may be less direct than on macOS.

o Network Analysis Tools: For a definitive analysis, tools like Wireshark can inspect the
network's beacon frames to identify the advertised security protocols.[2][7]

Q4: Besides performance issues, is TKIP a security risk?

A4: Yes. TKIP is vulnerable to several known attacks. While it was an improvement over WEP,
flaws have been discovered that could allow a determined attacker to decrypt packets and
even inject malicious traffic into the network.[8][9] Because of these vulnerabilities, its use is
strongly discouraged.[10]

Q5: What is the recommended alternative to TKIP?

A5: The recommended and modern standard is WPA2 or WPA3 with AES (Advanced
Encryption Standard) encryption. AES is a more secure and efficient encryption algorithm that
is required for the high speeds offered by modern Wi-Fi standards.[1][4][11] It is the global
standard for securing wireless networks and is even used by the U.S. government to protect
classified information.[4][12]

Q6: Can a single legacy device using TKIP slow down the entire network?
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A6: Yes. In a mixed-mode environment where both WPA (TKIP) and WPA2 (AES) are enabled,
the presence of a single TKIP-only client can have a significant impact. The access point must
use the lowest common denominator for broadcast and multicast traffic, forcing this traffic to be
encrypted with TKIP. This can degrade the performance and security for all connected clients,

even those that support AES.[8]

Troubleshooting Guide: Resolving TKIP-Related
Slowdowns

Follow these steps to diagnose and fix network performance issues caused by TKIP.
Step 1: Identify the Symptoms

Your network may be affected by TKIP if you experience:

Wi-Fi speeds capped at or below 54 Mbps, even with modern networking hardware.

Constant buffering during high-resolution video streaming or large data transfers.[13]

"Weak Security" warnings on client devices (e.g., smartphones, laptops).[10][13]

A noticeable drop in speed when a specific older device connects to the network.
Step 2: Confirm the Use of TKIP

Use the methods described in FAQ Q3 to verify that your network's access points are
configured to use TKIP, either exclusively or in a mixed "WPA/WPA2" mode.

Step 3: Reconfigure Your Wireless Network
Experimental Protocol: Modifying Router Security Settings

¢ Access Router Interface: Open a web browser and navigate to your wireless router's or
access point's IP address.

e Authenticate: Log in with administrative credentials.

o Locate Wireless Security Settings: Navigate to the "Wireless," "Wi-Fi," or "Security" section.
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o Modify Security Protocol: Change the security setting from WPA-PSK [TKIP], WPA/WPA2-
PSK [TKIP+AES], or a similar mixed-mode to WPA2-PSK [AES] or WPA3-Personal.

e Save and Reboot: Save the changes and reboot the router. All devices will need to reconnect
to the Wi-Fi network.

Step 4: Manage Legacy Devices

If you have a critical piece of equipment that only supports TKIP, you have two primary options
to avoid degrading your main network:

* Network Segmentation (Recommended): Create a separate, isolated guest network or a
dedicated SSID specifically for the legacy device. Configure this network to use WPA/TKIP
but ensure your main research network is set to WPA2/AES only. This contains the security
risk and prevents the performance degradation of your primary network.

o Device Replacement: Given the security vulnerabilities of TKIP, the most secure long-term
solution is to upgrade or replace the legacy device with one that supports modern security
standards.[4]

Data Presentation: Performance Impact of TKIP vs.
AES

The use of TKIP forces a significant reduction in the maximum achievable data rate of a
wireless network.
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reported a drop from

_ Insecure &
WPA/WPA2 with TKIP ~ Capped at 54 Mbps ~365 Mbps to ~75
Deprecated
Mbps when a TKIP-
enabled SSID was
active[14].
Full performance
) 300 Mbps to several )
WPA2/WPA3 with ) potential of the Secure &
Gbps (depending on )
AES network hardware is Recommended
hardware)

available.[6]

Mandatory Visualizations

The following diagrams illustrate the troubleshooting workflow and the technical impact of using
TKIP.
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Caption: Troubleshooting workflow for identifying and mitigating TKIP slowdowns.
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Caption: Impact of a legacy device on a mixed-mode security network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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